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Introduction

Plant peptide hormones are a class of small, secreted peptides crucial for intercellular

communication, regulating a vast array of processes from growth and development to stress

responses.[1] Among these, the CLAVATA3/EMBRYO SURROUNDING REGION-RELATED

(CLE) family of peptides is one of the largest and most studied.[2] This technical guide focuses

on the CLE25 peptide, a key long-distance signaling molecule that plays a pivotal role in the

systemic response to dehydration stress.[3][4] Originating in the roots, the CLE25 peptide
travels through the plant's vascular system to the leaves, where it orchestrates a response to

conserve water, demonstrating a sophisticated root-to-shoot communication system.[4][5] This

document provides an in-depth overview of the CLE25 signaling pathway, quantitative data

from key studies, detailed experimental protocols, and visualizations for researchers, scientists,

and drug development professionals.

Core Signaling Pathway: Root-to-Shoot Drought
Response
Under conditions of water deficiency, plants initiate a complex signaling cascade to minimize

water loss, primarily through the closure of stomata in the leaves.[6] The CLE25 peptide has
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been identified as a critical mobile signal in this process.[4]

Signal Initiation in Roots: Dehydration stress triggers a significant increase in the expression

of the CLE25 gene within the vascular tissues of the roots.[4][7]

Long-Distance Transport: The synthesized CLE25 pro-peptide is processed into a mature

12-amino-acid peptide, which is then transported from the roots to the leaves via the xylem.

[3][8][9]

Signal Perception in Leaves: In the leaves, the CLE25 peptide is perceived by membrane-

localized receptor-like kinases, specifically BARELY ANY MERISTEM 1 (BAM1) and BAM3.

[4][10]

Downstream Cascade and ABA Biosynthesis: The binding of CLE25 to the BAM1/BAM3

receptors initiates a downstream signaling cascade.[11] This activation leads to the

upregulation of the NINE-CIS-EPOXYCAROTENOID DIOXYGENASE 3 (NCED3) gene,

which encodes a key enzyme in the biosynthesis of abscisic acid (ABA).[7][10]

Physiological Response: The resulting increase in ABA levels in the leaves triggers stomatal

closure, reducing water loss through transpiration and enhancing the plant's overall

resistance to drought.[4][6]
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Caption: CLE25 root-to-shoot long-distance signaling pathway under drought stress.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/product/b15602921/docs?utm_src=pdf-body-img#cle25-peptide-as-a-long-distance-signaling-molecule-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15602921?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Quantitative Data Presentation
Data from studies on cotton (Gossypium hirsutum) and Arabidopsis thaliana highlight the

functional role of CLE25.

Table 1: Effects of Exogenous CLE25 Peptide Application and Gene Silencing on Drought

Tolerance in Cotton

Treatment
Condition

Parameter
Measured

Result Reference

Exogenous

Application (2.5 µM &

10 µM CLE25p)

Drought Tolerance Significantly increased [2]

Peroxidase (POD)

Activity
Increased [2]

Superoxide

Dismutase (SOD)

Activity

Increased [2]

Catalase (CAT)

Activity
Increased [2]

Malondialdehyde

(MDA) Content
Decreased [2]

Silencing of GhCLE25

(VIGS)
Drought Tolerance Reduced [2][12]

Plant Height
Increased (under

normal conditions)
[2]

Fresh Weight
Increased (under

normal conditions)
[2]

Table 2: Gene Expression Changes in Response to CLE25 Signaling
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Organism Condition Target Gene
Expression
Change

Reference

Arabidopsis

thaliana

Dehydration

Stress

AtCLE25 (in

roots)

Rapidly and

significantly

elevated

[7]

Arabidopsis

thaliana

Exogenous

CLE25

application to

roots

NCED3 (in

leaves)
Stimulated [7]

Gossypium

hirsutum

Osmotic Stress

(PEG6000)

GhCLE25 (in

roots)

Significantly

downregulated
[2]

Gossypium

hirsutum
Salt Treatment

GhCLE25 (in

roots)
Induced [2]

Experimental Protocols
Detailed methodologies are crucial for replicating and building upon existing research. Below

are protocols for key experiments used to characterize the function of CLE25.

Gene Expression Analysis by qRT-PCR
This protocol is used to quantify the expression levels of the CLE25 gene in response to abiotic

stress.

Methodology:

Plant Material and Stress Treatment: Grow plants (e.g., cotton seedlings) under controlled

conditions. For stress treatments, expose seedlings to solutions like PEG6000 for osmotic

stress or NaCl for salt stress.[2] Collect root and leaf tissues at various time points (e.g., 0, 3,

6, 12, 24 hours) post-treatment.[2]

RNA Extraction and cDNA Synthesis: Immediately freeze tissue samples in liquid nitrogen.

Extract total RNA using a commercial kit (e.g., TRIzol reagent) following the manufacturer's

instructions. Assess RNA quality and quantity using a spectrophotometer. Synthesize first-

strand cDNA from 1-2 µg of total RNA using a reverse transcription kit with oligo(dT) primers.
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qRT-PCR: Prepare the reaction mixture containing cDNA template, gene-specific primers for

CLE25 and a reference gene (e.g., Actin or His3), and a SYBR Green master mix.[12]

Perform the PCR on a real-time PCR system.

Data Analysis: Calculate the relative gene expression using the 2-ΔΔCt method, normalizing

the expression of CLE25 to the reference gene.[12]

Experimental Procedure Data Analysis

Apply Stress
(e.g., PEG, NaCl)

Harvest Tissue
(Time Course)

Total RNA
Extraction

cDNA
Synthesis

qRT-PCR
Reaction

Calculate Relative
Expression (2-ΔΔCt)
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Caption: Workflow for quantitative Real-Time PCR (qRT-PCR) analysis.

Exogenous Application of Synthetic CLE25 Peptide
This method assesses the direct physiological effects of the CLE25 peptide on whole plants.

Methodology:

Peptide Synthesis and Preparation: Synthesize the mature 12-amino-acid CLE25 peptide
(sequence varies by species, e.g., RRVPNGPDPIHN for cotton).[2] Purify the peptide to

>95% using HPLC. Dissolve the lyophilized peptide in sterile water to create a stock solution.

Plant Treatment: Grow plants to a specific developmental stage (e.g., two-leaf stage).[2]

Prepare working solutions of the CLE25 peptide at desired concentrations (e.g., 2.5 µM and

10 µM) in water, which may include a surfactant to aid absorption.[2] Use water as a mock

control.

Application: Spray the peptide solutions or mock solution evenly onto the foliage of the

plants. Repeat the application at regular intervals (e.g., every 2 days).[2]

Drought Stress and Phenotyping: After a period of peptide treatment, subject the plants to

drought stress by withholding water. Monitor and quantify physiological parameters such as
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survival rate, water loss, and biochemical markers of stress (e.g., MDA, SOD, CAT).[2]

Root-to-Shoot Signaling Analysis via Grafting
Grafting experiments are essential to determine the site of signal perception (root vs. shoot).

Methodology:

Plant Material: Use wild-type (WT) plants and mutants for the CLE25 peptide (cle25) and its

receptors (bam1/3).

Grafting Procedure: Germinate seeds on sterile media. At 5-7 days post-germination,

perform grafting by making a clean transverse cut on the hypocotyl of the rootstock (root

system) and the scion (shoot system). Join the desired scion to the rootstock (e.g., bam1/3

scion onto WT rootstock). Secure the graft junction and allow the plants to recover.

Experimental Setup: Create all four grafting combinations: WT/WT (scion/rootstock),

bam1/3/WT, WT/bam1/3, and bam1/3/bam1/3.

Treatment and Analysis: Treat the grafted plants with exogenous CLE25 peptide applied to

the roots or subject them to drought stress.[10] Measure the response in the shoot, such as

stomatal aperture, leaf temperature, or NCED3 gene expression.[10] A response in the

bam1/3/WT graft but not in the WT/bam1/3 graft would indicate that the BAM receptors

function in the shoot.[10]

Other Biological Roles: Phloem Development
Beyond its role in stress signaling, CLE25 is also involved in vascular development. It has been

shown to regulate the initiation of phloem, the tissue responsible for transporting sugars and

signaling molecules.[13][14] This function involves a different set of receptors, including CLERK

and CLV2, highlighting the multifunctional nature of CLE peptides, which can be perceived by

different receptor complexes to regulate distinct developmental programs.[15][16] Knockout of

CLE25 leads to delays in the formation of the protophloem in roots.[13]

Conclusion and Future Prospects
The CLE25 peptide is a validated long-distance signaling molecule that is integral to a plant's

ability to respond systemically to drought. The root-to-shoot signaling pathway, culminating in
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ABA-mediated stomatal closure, provides a clear and compelling model for how plants

coordinate responses between distant organs. The potential to harness this pathway for

agricultural applications is significant. Exogenous application of CLE25p or its more stable

synthetic analogues could be developed as a biostimulant to enhance drought tolerance in

crops.[2][17] Future research should focus on identifying the proteases that process the CLE25

precursor, characterizing the precise mechanism of its transport through the xylem, and

elucidating the downstream components that connect the BAM receptors to the activation of

ABA biosynthesis. A deeper understanding of these processes will be vital for developing novel

strategies to ensure food security in a changing climate.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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